N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(2-methylquinoline-4-carbonyl)amino]urea
• InChI: InChI=1S/C19H16N4O4/c1-11-8-14(13-4-2-3-5-15(13)20-11)18(24)22-23-19(25)21-12-6-7-16-17(9-12)27-10-26-16/h2-9H,10H2,1H3,(H,22,24)(H2,21,23,25)
• InChI Key: XXJICJYJCFTJSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)NNC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H16N4O4
• Molecular Weight: 364.4 g/mol

Description

N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide, also known as BMQ, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. BMQ is a hydrazinecarboxamide derivative that has shown promise in the treatment of various diseases, including cancer and neurological disorders.

Mechanism of Action

N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide exerts its therapeutic effects through various mechanisms. In cancer cells, N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide induces apoptosis by activating caspase-3 and caspase-9. N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide also inhibits cell proliferation by downregulating the expression of cyclin D1 and upregulating the expression of p21. In the brain, N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide reduces oxidative stress and inflammation by activating the Nrf2/ARE pathway and inhibiting the NF-κB pathway. N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide also enhances mitochondrial function and reduces neuronal apoptosis.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide has been shown to have various biochemical and physiological effects. In cancer cells, N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide reduces the expression of matrix metalloproteinases (MMPs) and vascular endothelial growth factor (VEGF), which are involved in tumor invasion and angiogenesis. In the brain, N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide reduces the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines, which are involved in neurodegeneration. N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide also increases the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities. N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide is also stable and has a long shelf life, which makes it suitable for long-term experiments. However, N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide has some limitations for laboratory experiments. It is a relatively new compound that has not been extensively studied, which makes it difficult to compare its effects with other compounds. N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide also has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide. One potential direction is to investigate its use in combination with other anticancer drugs to enhance its therapeutic effects. Another direction is to study its effects on other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the molecular mechanisms underlying the therapeutic effects of N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide. Overall, N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide has shown promise as a potential therapeutic agent for various diseases, and further studies are needed to fully explore its potential.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide has been investigated for its potential therapeutic properties in various diseases. Studies have shown that N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide exhibits anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, N-1,3-benzodioxol-5-yl-2-[(2-methyl-4-quinolinyl)carbonyl]hydrazinecarboxamide has been studied for its potential use in the treatment of diabetes and cardiovascular diseases.